Cas no 2097068-62-5 (4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride)

• Product Name: 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride
• CAS No: 2097068-62-5
• MF: C₁₀H₁₃Cl₂N₃O
• MW: 262.135720014572
• MDL: MFCD30344693
• CID: 4778778
• Update Time: 2026-02-27

4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride
• SB35317

• MDL： MFCD30344693
• Inchi： 1S/C10H11N3O.2ClH/c11-5-9-6-14-10(13-9)7-1-3-8(12)4-2-7;;/h1-4,6H,5,11-12H2;2*1H
• InChI Key： FIGSNEOKCFPOOJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C=C(CN)N=C1C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 78.1

Additional information on 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride

4-(4-Aminomethyl-oxazol-2-yl)-phenylamine Dihydrochloride: A Promising Compound in Pharmaceutical Research

CAS No. 2097068-62-5, also known as 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride, is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride is characterized by a phenyl ring substituted with an oxazole moiety, which is further modified by an aminomethyl group. The presence of these functional groups imparts the compound with a high degree of reactivity and selectivity, making it an attractive candidate for drug development. The dihydrochloride salt form enhances its solubility and stability, crucial factors for its use in various pharmaceutical formulations.

Recent studies have highlighted the potential of 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by inhibiting the activity of specific enzymes involved in neurodegeneration. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride has also demonstrated promising antitumor activity. Preclinical studies have reported that this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride has been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound has shown low toxicity and minimal side effects, making it a safe candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound and pave the way for its approval as a new drug.

In conclusion, 4-(4-Aminomethyl-oxazol-2-yl)-phenylamine dihydrochloride (CAS No. 2097068-62-5) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and development.